Cas no 1005678-84-1 (1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione)

• Product Name: 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione
• CAS No: 1005678-84-1
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• MDL: MFCD03419775
• CID: 3058834
• PubChem ID: 17024869
• Update Time: 2025-04-21

1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione
• AKOS B007361
• ART-CHEM-BB B007361
• 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione
• 1-(1-ethyl-5-methylpyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione
• STK313356
• 1005678-84-1
• 1-(1-ethyl-5-methyl-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione
• 1-(1-ETHYL-5-METHYL-1H-PYRAZOL-4-YL)-4,4,4-TRIFLUORO-1,3-BUTANEDIONE
• BBL039349
• AKOS000308277
• EN300-228444
• CS-0298195

• MDL： MFCD03419775
• Inchi： 1S/C10H11F3N2O2/c1-3-15-6(2)7(5-14-15)8(16)4-9(17)10(11,12)13/h5H,3-4H2,1-2H3
• InChI Key： YSVSWZMNAQQWNZ-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=NN(CC)C=1C)=O)=O)(F)F

Computed Properties

• Exact Mass: 248.077262g/mol
• Monoisotopic Mass: 248.077262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 248.2g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 52Ų